1-(cyclopropylsulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)azetidine-3-carboxamide

• IUPAC Name: 1-cyclopropylsulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C15H17N3O3S2/c1-9-16-13-6-11(2-5-14(13)22-9)17-15(19)10-7-18(8-10)23(20,21)12-3-4-12/h2,5-6,10,12H,3-4,7-8H2,1H3,(H,17,19)
• InChI Key: NKUGBSMLGJEERD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3CN(C3)S(=O)(=O)C4CC4
• Molecular Formula: C15H17N3O3S2
• Molecular Weight: 351.4 g/mol

Description

The compound “1-(cyclopropylsulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)azetidine-3-carboxamide” is a complex organic molecule. It contains functional groups such as sulfonyl, carboxamide, and azetidine, and aromatic systems like benzo[d]thiazole.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and aromatic systems. The benzo[d]thiazol-5-yl group is a key component in many organic compounds and has been studied extensively.

Scientific Research Applications

Synthesis and Drug-like Properties

A general method for the synthesis of various drug-like derivatives, including those related to the compound of interest, has been developed, focusing on the solution-phase parallel synthesis of 5-amino-substituted 1,2,4-thiadiazole derivatives. These compounds are synthesized through initial cyclization reactions, demonstrating the versatility and potential for creating a wide array of structurally diverse molecules with potential pharmacological activities (Park et al., 2009).

Antimicrobial Applications

Research into new heterocyclic compounds incorporating sulfamoyl moieties suitable as antimicrobial agents has shown promising results. Compounds with structural features similar to 1-(cyclopropylsulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)azetidine-3-carboxamide have been synthesized and evaluated for their antibacterial and antifungal activities, highlighting their potential as novel antimicrobial agents (Darwish et al., 2014).

Antiarrhythmic Activity

A series of compounds, including 4-[(methylsulfonyl)amino]benzamides and sulfonamides, have been synthesized and described for their potent Class III antiarrhythmic activity. These compounds, through their structural and functional similarities, provide insights into the potential therapeutic applications of this compound in cardiovascular diseases (Ellingboe et al., 1992).

Chemical Synthesis and Reactivity

The synthesis and reactivity of compounds with sulfonyl groups have been extensively studied, leading to the development of novel synthetic routes and compounds with potential applications in various fields of chemistry and pharmacology. Studies such as the synthesis of novel thiazolo[5,4-d]pyrimidines provide valuable insights into the chemical behavior and potential applications of compounds like this compound (Chattopadhyay et al., 2010).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its interactions with biological targets if it’s a drug candidate.